Cas no 2171839-41-9 (5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine)

• Product Name: 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine
• CAS No: 2171839-41-9
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 5940303
• PubChem ID: 165504361
• Update Time: 2025-05-20

5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine
• EN300-1478167
• 2171839-41-9

• Inchi： 1S/C12H15N5/c1-17-12(7-15-16-17)9-2-3-11(13)10-6-14-5-4-8(9)10/h2-3,7,14H,4-6,13H2,1H3
• InChI Key： CTOLOACSWUBQTA-UHFFFAOYSA-N
• SMILES： N1CC2C(=CC=C(C3=CN=NN3C)C=2CC1)N

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.8Ų

Additional information on 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine

5-(1-Methyl-1H-1,2,3-Triazol-5-Yl)-1,2,3,4-Tetrahydroisoquinolin-8-Amine: A Comprehensive Overview

The compound 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine, identified by the CAS number 2171839-41-9, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of tetrahydroisoquinoline with a substituted triazole group at position 5 and an amine group at position 8. Its unique structure endows it with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin in medicinal chemistry. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-interactions, which are crucial for drug-target binding. This property makes the compound a promising candidate for designing bioactive molecules with enhanced pharmacokinetic profiles.

The synthesis of 5-(1-methyl-1H-1,2,3-triazol-substituted tetrahydroisoquinoline derivatives has been optimized through various methodologies. One notable approach involves the use of click chemistry principles to introduce the triazole group efficiently. This method not only enhances the yield but also ensures high purity of the final product.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzyme targets. Researchers are currently exploring its potential as a lead compound for developing treatments against neurodegenerative diseases and inflammatory conditions. The presence of the amine group at position 8 further modulates its pharmacological properties by influencing solubility and bioavailability.

The structural versatility of this compound also makes it a valuable building block in combinatorial chemistry. By modifying substituents on both the isoquinoline and triazole rings, chemists can generate a library of analogs for high-throughput screening. This approach is expected to accelerate the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

From a synthetic perspective, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This advancement underscores the importance of modern synthetic techniques in advancing research on complex molecules like 5-(1-methyl-substituted isoquinolines.

In conclusion, the compound 5-(1-methyl-triazol-substituted tetrahydroisoquinoline represents a fascinating area of study with broad implications for drug development and chemical innovation. As research continues to uncover its full potential, this molecule stands as a testament to the power of heterocyclic chemistry in addressing pressing medical challenges.